molecular formula C17H22N4O2S B2833844 Benzo[c][1,2,5]thiadiazol-5-yl(4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl)methanone CAS No. 2034441-29-5

Benzo[c][1,2,5]thiadiazol-5-yl(4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl)methanone

Cat. No. B2833844
CAS RN: 2034441-29-5
M. Wt: 346.45
InChI Key: RZLAHSWBFHQULO-UHFFFAOYSA-N
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Description

Benzo[c][1,2,5]thiadiazol-5-yl(4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H22N4O2S and its molecular weight is 346.45. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Research on related compounds, such as 2-Amino substituted benzothiazoles and pyridine derivatives, has been conducted to synthesize new compounds with antimicrobial properties. For instance, the synthesis and antimicrobial activity of new pyridine derivatives have been explored, where various substituted benzothiazolyl amino pyridine carboxylic acids and their amide derivatives were synthesized and evaluated for their in vitro antimicrobial activity against bacteria and fungi. The synthesized compounds showed variable and modest activity against investigated strains, indicating the potential for developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Molecular Aggregation and Spectroscopic Studies

Another aspect of research focuses on the solvent effects on molecular aggregation, particularly in compounds containing thiadiazole moieties. Studies have been conducted on the fluorescence emission spectra of compounds in various solvents, revealing that the aggregation processes and the structure of substituent groups significantly affect molecular interactions. These findings contribute to a better understanding of the photophysical properties of such compounds and their potential applications in materials science (Matwijczuk et al., 2016).

Anti-mycobacterial Chemotypes

The benzo[d]thiazol-2-yl(piperazin-1-yl)methanone scaffold has been identified as a promising anti-mycobacterial chemotype. A study involving the synthesis and biological evaluation of diverse benzo[d]thiazole-2-carboxamides against Mycobacterium tuberculosis demonstrated that several compounds exhibited potential anti-tubercular activity with minimal cytotoxicity, highlighting the therapeutic potential of these chemotypes (Pancholia et al., 2016).

properties

IUPAC Name

2,1,3-benzothiadiazol-5-yl-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H22N4O2S/c1-23-14-6-9-21(11-14)13-4-7-20(8-5-13)17(22)12-2-3-15-16(10-12)19-24-18-15/h2-3,10,13-14H,4-9,11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RZLAHSWBFHQULO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1CCN(C1)C2CCN(CC2)C(=O)C3=CC4=NSN=C4C=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H22N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

346.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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